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Compound of Interest

Compound Name: Avadomide

Cat. No.: B1662804

For researchers, scientists, and drug development professionals, the proper handling and
disposal of potent compounds like Avadomide is a critical component of laboratory safety and
environmental responsibility. Avadomide (also known as CC-122) is an immunomodulatory
agent with antitumor activity, necessitating its classification and handling as a hazardous,
cytotoxic substance.[1][2] Adherence to stringent disposal protocols is essential to mitigate
risks of exposure and ensure regulatory compliance.

All disposal procedures must be conducted in strict accordance with local, regional, and
national regulations. It is imperative to consult with your institution's Environmental Health and
Safety (EHS) department before initiating any disposal protocol.[3][4]

Hazard and Safety Summary

Avadomide presents several health hazards, underscoring the need for cautious handling and
disposal. The compound is harmful if swallowed, may damage fertility or the unborn child, and
causes damage to organs through prolonged or repeated exposure.[1] It is also very toxic to
aquatic life with long-lasting effects.[1]
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Hazard Classification & Precautionary
Property[1] Statements

H302: Harmful if swallowed. H360: May damage
fertility or the unborn child. H372: Causes

GHS Hazard Statements damage to organs through prolonged or
repeated exposure. H410: Very toxic to aquatic

life with long lasting effects.

P201: Obtain special instructions before use.
P273: Avoid release to the environment. P281:
Use personal protective equipment as required.
GHS Precautionary Statements P308+P313: IF exposed or concerned: Get
medical advice/attention. P501: Dispose of
contents/container to an approved waste

disposal plant.

Safety goggles with side-shields, protective
gloves (double-gloving recommended),

Personal Protective Equipment (PPE) protective gown with solid front, and appropriate
respiratory protection if aerosolization is
possible.[1][5][6]

Step-by-Step Disposal Protocol for Avadomide

The disposal of Avadomide and all contaminated materials must be managed as cytotoxic
(antineoplastic) hazardous waste.[7][8] Segregation at the point of generation is a critical first
step.

Waste Segregation and Containment

e Unused or Expired Avadomide (Bulk Waste):

o Classification: This is considered "bulk" chemotherapy waste and must be treated as
hazardous waste.[6]

o Containment: Keep the compound in its original container if possible. If not, use a securely
sealed, chemically compatible container. The container must be clearly labeled with

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.selleck.cn/msds/MSDS_S2840.pdf
https://www.selleck.cn/msds/MSDS_S2840.pdf
https://www.ehs.washington.edu/system/files/resources/chemo-hazdrug-safety.pdf
https://www.benchchem.com/pdf/Safeguarding_the_Laboratory_Proper_Disposal_Procedures_for_8_Azaadenosine.pdf
https://www.benchchem.com/product/b1662804?utm_src=pdf-body
https://www.benchchem.com/product/b1662804?utm_src=pdf-body
https://www.osha.gov/enforcement/directives/std-01-23-001
https://www.sharpsmart.co.uk/knowledge-centre/how-should-cytotoxic-waste-be-disposed
https://www.benchchem.com/product/b1662804?utm_src=pdf-body
https://www.benchchem.com/pdf/Safeguarding_the_Laboratory_Proper_Disposal_Procedures_for_8_Azaadenosine.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662804?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

"Hazardous Waste," "Cytotoxic," and the chemical name "Avadomide."[9]

o Contaminated Solid Waste (Trace Waste):

o Classification: Items with trace contamination, such as personal protective equipment
(gloves, gowns), absorbent pads, and disposable labware (e.g., pipette tips, tubes).[5]

o Containment: Place these items immediately into a designated, puncture-proof container
with a purple lid or a yellow and purple waste bag, as per institutional guidelines for
cytotoxic waste.[8] The container must be clearly labeled as "Cytotoxic Waste" or
"Chemotherapy Waste."[10]

o Contaminated Sharps:

o Classification: Needles, syringes, scalpels, or any other sharp object contaminated with
Avadomide.

o Containment: Dispose of all sharps immediately in a designated, puncture-resistant sharps
container with a purple lid, labeled for cytotoxic waste.[5][8]

o Contaminated Liquid Waste:
o Classification: Solutions containing Avadomide.

o Containment: Collect liquid waste in a sealed, leak-proof, and compatible container. The
container must be clearly labeled "Hazardous Waste," "Cytotoxic," and list all chemical
constituents, including Avadomide.[9][11] Do not mix with other solvent waste streams
unless explicitly permitted by your EHS department.[3]

Storage

» Store all Avadomide waste containers in a designated, secure, and well-ventilated area,
separated from general waste.[3]

e The storage area should be clearly marked as a hazardous waste accumulation site.[3]

o Ensure liquid waste containers are stored in secondary containment to prevent spills.[9]
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Disposal

o Contact Professionals: The final disposal of Avadomide waste must be handled by a
licensed professional waste disposal service.[12]

o Schedule Pickup: Arrange for pickup through your institution's EHS department. They will
coordinate with certified waste transporters for removal to a permitted treatment and disposal
facility.[5]

e Method: The standard and recommended disposal method for cytotoxic waste is high-
temperature incineration.[8][10][13]

o Documentation: Retain all copies of hazardous waste manifests. This documentation tracks
the waste from your facility to its final disposal location and is required for regulatory
compliance.[4]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of Avadomide and
associated waste materials.
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Caption: Logical workflow for the safe disposal of Avadomide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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